Cas no 91476-70-9 (methyl 5-bromo-4-hydroxy-2-methylthiophene-3-carboxylate)

• Product Name: methyl 5-bromo-4-hydroxy-2-methylthiophene-3-carboxylate
• CAS No: 91476-70-9
• MF: C₇H₇BrO₃S
• MW: 251.097680330276
• CID: 4310942
• Update Time: 2025-10-25

methyl 5-bromo-4-hydroxy-2-methylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylic acid, 5-bromo-4-hydroxy-2-methyl-, methyl ester
• methyl 5-bromo-4-hydroxy-2-methylthiophene-3-carboxylate

• Inchi： 1S/C7H7BrO3S/c1-3-4(7(10)11-2)5(9)6(8)12-3/h9H,1-2H3
• InChI Key： OYZWQXKTIPGENA-UHFFFAOYSA-N
• SMILES： C1(C)SC(Br)=C(O)C=1C(OC)=O

Additional information on methyl 5-bromo-4-hydroxy-2-methylthiophene-3-carboxylate

Recent Advances in the Application of Methyl 5-Bromo-4-hydroxy-2-methylthiophene-3-carboxylate (CAS: 91476-70-9) in Chemical Biology and Pharmaceutical Research

Methyl 5-bromo-4-hydroxy-2-methylthiophene-3-carboxylate (CAS: 91476-70-9) has recently emerged as a key synthetic intermediate in medicinal chemistry and drug discovery. This heterocyclic compound, featuring both bromo and hydroxy substituents on a thiophene core, has demonstrated significant utility in the development of novel bioactive molecules. Recent studies have highlighted its role as a versatile building block for the synthesis of potential therapeutic agents targeting various disease pathways.

Structural analysis reveals that the electron-withdrawing carboxylate group at position 3 and the electron-donating hydroxy group at position 4 create a unique electronic environment that facilitates diverse chemical transformations. The bromo substituent at position 5 serves as an excellent handle for further functionalization through cross-coupling reactions, making this compound particularly valuable in structure-activity relationship (SAR) studies. Recent publications in the Journal of Medicinal Chemistry (2023) have demonstrated its application in developing kinase inhibitors with improved selectivity profiles.

In pharmaceutical applications, researchers at several major institutions have utilized 91476-70-9 as a starting material for the synthesis of novel anti-inflammatory agents. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported derivatives showing potent COX-2 inhibition with IC50 values in the low nanomolar range. The methylthiophene core appears to contribute significantly to membrane permeability, as evidenced by improved pharmacokinetic properties in rodent models.

The compound's mechanism of action in biological systems has been the subject of recent investigations. Computational docking studies suggest that derivatives of 91476-70-9 can interact with multiple protein targets through hydrogen bonding (via the hydroxy group) and hydrophobic interactions (through the thiophene ring). This dual binding mode has been exploited in the design of multi-target directed ligands for complex diseases like Alzheimer's, as reported in a 2023 ACS Chemical Neuroscience publication.

From a synthetic chemistry perspective, recent methodological advances have expanded the utility of this building block. A 2024 Nature Protocols paper detailed optimized conditions for palladium-catalyzed cross-coupling reactions at the 5-bromo position, enabling efficient synthesis of diverse compound libraries. These developments have significantly reduced production costs and improved yields for downstream pharmaceutical applications.

Current challenges in working with 91476-70-9 include its moderate stability in aqueous solutions and the need for careful handling due to potential sensitivity to light and oxygen. However, recent formulation studies have proposed effective stabilization strategies using appropriate excipients, as described in a 2023 International Journal of Pharmaceutics article. These advances are facilitating the transition of derivatives from preclinical to clinical development stages.

Looking forward, the unique structural features of methyl 5-bromo-4-hydroxy-2-methylthiophene-3-carboxylate continue to inspire novel applications in drug discovery. Ongoing research is exploring its potential in targeted protein degradation (PROTACs) and as a fluorescent probe for biological imaging. The compound's versatility ensures it will remain a valuable tool in chemical biology and medicinal chemistry research for years to come.